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Compound of Interest

Compound Name:
E3 Ligase Ligand-linker Conjugate

161

Cat. No.: B15620929 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of novel chemical compounds like E3 Ligase Ligand-linker Conjugate 161 are

paramount for ensuring laboratory safety and environmental protection. This document

provides a comprehensive guide to the proper disposal procedures for this compound, based

on its chemical properties and general best practices for laboratory waste management.

Chemical and Physical Properties
A summary of the known quantitative data for E3 Ligase Ligand-linker Conjugate 161 is

presented below. This information is crucial for assessing the potential hazards and

determining the appropriate disposal route.
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Property Value Source

Molecular Formula C32H45ClN6O6 [1]

Molecular Weight 645.19 g/mol [1]

Canonical SMILES

CN(C(CCC(NCCOCCOCCOC

CN1CCN(CC1)C2=NC3=CC(C

l)=CC=C3NC4=CC=CC=C42)=

O)=O)CCO

[1]

Storage Conditions

Store at -20°C for the solid

form. Solutions in DMSO can

be stored at -80°C for long-

term or -20°C for short-term.

[2]

Experimental Workflow: Handling and Preparation
E3 Ligase Ligand-linker Conjugate 161 is a component used in the synthesis of more

complex molecules, such as Tamoxifen-PEG-Clozapine.[1][3] These conjugates are integral to

the development of Proteolysis Targeting Chimeras (PROTACs), which utilize the cell's natural

protein disposal system to degrade target proteins.[2][4][5] The general workflow for handling

such compounds in a research setting involves reconstitution from a solid form, typically in a

solvent like Dimethyl Sulfoxide (DMSO).[2]

Protocol for Reconstitution:

Equilibration: Allow the vial of solid E3 Ligase Ligand-linker Conjugate 161 to reach room

temperature before opening to prevent condensation.[2]

Solvent Addition: Add the required volume of anhydrous DMSO to achieve the desired stock

concentration.[2]

Dissolution: Vortex the vial to dissolve the compound. Gentle warming to 37°C or sonication

can be used to aid dissolution.[2]

Aliquoting and Storage: Aliquot the stock solution into single-use, light-protected tubes and

store at the recommended temperature.[2]
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Proper Disposal Procedures
As specific disposal instructions for E3 Ligase Ligand-linker Conjugate 161 are not readily

available, a conservative approach based on general principles for chemical waste

management is required. The following decision-making workflow should be followed in

consultation with your institution's Environmental Health and Safety (EHS) department.

Waste Identification and Segregation

Disposal Actions

Identify Waste Stream
(Solid, Liquid, Sharps)

Solid Waste
(Unused compound, contaminated gloves, tubes)

Liquid Waste
(Solutions in DMSO, aqueous buffers)

Sharps Waste
(Contaminated needles, pipette tips)

Segregate into designated
'Hazardous Chemical Waste' container

Collect in a sealed, labeled,
'Hazardous Liquid Chemical Waste' container

Place in a designated
'Sharps' container

Consult Institutional EHS for Pickup
and Final Disposal

Click to download full resolution via product page

Decision workflow for the proper disposal of E3 Ligase Ligand-linker Conjugate 161 waste.

Step-by-Step Disposal Guidance:

Consult Safety Data Sheet (SDS) and Institutional Guidelines: Although a specific SDS for

"Conjugate 161" was not found, always first attempt to locate one for any chemical. In its

absence, consult your institution's general chemical hygiene and waste disposal plans.
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Waste Segregation:

Solid Waste: Unused or expired solid E3 Ligase Ligand-linker Conjugate 161, as well as

contaminated personal protective equipment (PPE) such as gloves, weigh boats, and

microcentrifuge tubes, should be collected in a designated, clearly labeled hazardous

chemical waste container.

Liquid Waste: Solutions of the conjugate, typically in DMSO or other organic solvents,

must be collected in a separate, sealed, and clearly labeled hazardous liquid chemical

waste container. Do not mix with aqueous or other incompatible waste streams unless

explicitly permitted by your EHS department.

Sharps Waste: Any contaminated sharps, such as needles or pipette tips used to handle

the compound, must be disposed of in a designated sharps container.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name ("E3 Ligase Ligand-linker Conjugate 161"), the solvent(s) used, and the

approximate concentration and volume.

Storage of Waste: Store waste containers in a designated, secure secondary containment

area away from incompatible materials, pending pickup by your institution's EHS personnel.

Decontamination: Decontaminate any surfaces or equipment that may have come into

contact with the compound using an appropriate solvent (e.g., 70% ethanol), followed by a

standard laboratory detergent, as per your institution's protocols. Dispose of all cleaning

materials as solid hazardous waste.

Final Disposal: The final disposal of the collected hazardous waste must be handled by

trained EHS professionals in accordance with local, state, and federal regulations. Never

dispose of this chemical down the drain or in regular trash.

By adhering to these procedures, researchers can ensure the safe handling and disposal of E3
Ligase Ligand-linker Conjugate 161, minimizing risks to themselves, their colleagues, and

the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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